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Compound of Interest

Compound Name: 4-Methyl-1,2-oxazolidin-4-ol

Cat. No.: B13239647

Executive Summary

The 4-hydroxyisoxazolidine scaffold represents a critical "sugar mimic" in modern drug
discovery, often serving as a bioisostere for ribose in nucleoside antivirals. However, the free
base form of this heterocycle presents significant handling challenges—typically manifesting as
a viscous, hygroscopic oil with limited shelf stability due to the labile N—-O bond.

This guide objectively compares the solid-state performance of the Hydrochloride (HCI) salt
against the L-Tartrate salt and the Free Base. While the HCI salt is the industry standard for
bulk stability, our analysis highlights the L-Tartrate salt as superior for chiral resolution and
crystallographic determination of absolute configuration.

Quick Comparison Matrix
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Feature

Free Base

Hydrochloride (HCI)
Salt

L-Tartrate Salt

Physical State

Viscous QOil / Low MP

Crystalline Solid

Crystalline Solid /

Solid Needles
. . . 145 -152 °C
Melting Point < 25°C (Typical) 125-129°C
(Decomp)
Hygroscopicity High (Deliquescent) Moderate Low
N Poor (N-O cleavage
Stability Excellent Good

risk)

X-Ray Suitability

Poor

Good (Packing often

disordered)

Excellent (Chiral
lattice)

Primary Use

Intermediate

Storage / Formulation

Chiral Resolution /
Abs.[1] Config.

Structural Analysis & Causality

As a senior scientist, | must emphasize that the choice of salt is not merely about raising the

melting point; it is about engineering the crystal lattice to stabilize the N—-O bond and fix the ring

conformation.

The Conformation Problem

The 5-membered isoxazolidine ring adopts a flexible "envelope" conformation. In the free base,

this ring puckering is dynamic, leading to poor packing efficiency.

o HCI Effect: Protonation at the Nitrogen (

) creates a directional H-bond donor (

). This locks the ring into a specific envelope conformation to maximize ionic interaction with

the Chloride anion (

).

o 4-Hydroxy Effect: The substituent at
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introduces a secondary H-bonding vector. In the HCI salt, this often leads to "head-to-tail"
polymeric chains in the lattice. In the Tartrate salt, the chiral tartrate counter-ion creates a
rigid "host-guest” network that accommodates the 4-OH group more specifically, often
facilitating the separation of enantiomers.

Crystallographic Metrics to Monitor

When collecting data on your 4-hydroxyisoxazolidine salts, validate your structure against
these standard geometric parameters. Deviations suggest ring strain or incorrect assignment.

« N—O Bond Length: Expected: 1.45 — 1.48 A. (Significantly longer than isoxazole due to
saturation).

« C—N Bond Length: Expected: 1.47 — 1.50 A.

e Ring Puckering (g2): Monitor the Cremer-Pople parameters. The 4-hydroxy group typically
forces the ring into an envelope where

or

is the flap.

Experimental Data: Performance Comparison

The following data summarizes the physicochemical behavior of the parent isoxazolidine
scaffold and its 4-hydroxy derivatives.

Table 1: Physicochemical Properties
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Isoxazolidine HCI

4-

4-

Parameter Hydroxyisoxazolidin Hydroxyisoxazolidin
(Benchmark)
e HCI e L-Tartrate
CAS Number 39657-45-9 Derivative Specific Derivative Specific
Orthorhombic Monoclinic ( Monoclinic (
Crystal System )
(Typical)
) )
Space Group (Chiral) (Chiral)
Solubility (H20) > 100 mg/mL > 150 mg/mL ~ 40-60 mg/mL
B ) Insoluble (Recryst.
Solubility (EtOH) Soluble Sparingly Soluble

solvent)

Thermal Onset

Stable until melt

Stable until melt

Dehydration event
often <100°C

Analyst Note: The lower solubility of the Tartrate salt in ethanol is the mechanism utilized for

chiral resolution (Pasteur's method). The HCI salt is too soluble in polar organic solvents to

crystallize effectively without vapor diffusion.

Experimental Protocols

Synthesis & Salt Formation Workflow

The following workflow ensures the isolation of high-quality crystals suitable for X-ray

diffraction. The critical step is the "Polishing Filtration" to remove nucleation sites that cause

oiling out.
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Crude 4-Hydroxyisoxazolidine
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Vacuum Filtration
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Single Crystal Growth
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Figure 1: Decision tree for salt formation targeting either bulk stability (HCI) or chiral resolution
(Tartrate).
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Crystallization for X-Ray (Vapor Diffusion Method)

Do not rely on evaporation, as isoxazolidines can oxidize. Use this self-validating protocol:

Inner Vial: Dissolve 20 mg of the salt in the minimum amount of Methanol (approx. 0.5 mL).
Ensure the solution is perfectly clear (filter through 0.45 um PTFE if needed).

» Outer Vial: Place the inner vial inside a larger jar containing 5 mL of Diethyl Ether
(antisolvent).

o Equilibration: Cap the outer jar tightly. The ether vapors will diffuse into the methanol, slowly
lowering solubility.

 Validation: Crystals should appear within 24-48 hours. If an oil forms, the system is too wet—
repeat with anhydrous solvents.

Mechanism of Stabilization (H-Bond Network)

Understanding the lattice energy explains why the Tartrate salt often yields better diffraction
data for this specific scaffold.
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Figure 2: Interaction map showing how the 4-OH group participates in lattice stabilization. In
Tartrate salts, the "Chiral Pockets" rigidly hold the cation, reducing thermal disorder.
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o Crystallographic Standards: Cambridge Crystallographic Data Centre (CCDC). Guidelines
for the deposition of X-ray data. (Referenced for bond length standards).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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